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Compound of Interest

Compound Name: Calcium citrate maleate

Cat. No.: B13769752 Get Quote

This technical guide provides an in-depth overview of Calcium Citrate Malate (CCM), a highly

bioavailable calcium supplement. It covers its chemical properties, synthesis, analytical

methods, and the factors contributing to its enhanced absorption.

Chemical and Physical Data
Calcium Citrate Malate is a complex salt with a variable composition, consisting of calcium,

citrate, and malate.[1][2] It is a white, water-soluble powder.[1][3] Its variable nature means that

different molecular formulas and weights are reported, reflecting different molar ratios of the

components.

Identifier Value Source

CAS Number 142606-53-9 [1][3][4]

EC Number 604-299-4 [1][4]

PubChem CID 86746885, 156596391 [1][5]
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Chemical Formula Molecular Weight ( g/mol ) Source

Ca₆(C₆H₅O₇)₂(C₄H₄O₅)₃ ·

6H₂O
1123.1 [3]

C₁₆H₁₄Ca₄O₁₉ 670.58296 [4]

C₂₄H₃₄Ca₆O₃₅ 1123.0 [5][6]

Synthesis of Calcium Citrate Malate
The synthesis of Calcium Citrate Malate generally involves the reaction of a calcium source

with citric acid and malic acid in an aqueous solution. The resulting complex is then dried.

A common method for preparing Calcium Citrate Malate is as follows:

Reactant Preparation: An aqueous solution of citric acid and malic acid is prepared in the

desired molar ratio.

Reaction: A calcium source, such as calcium carbonate, calcium hydroxide, or calcium oxide,

is slowly added to the acid solution while stirring.[7][8][9] If calcium carbonate is used, the

reaction proceeds with the evolution of carbon dioxide until the acids are neutralized.[7]

Temperature Control: The reaction temperature is typically maintained between 20°C and

80°C.[7][8][9]

Drying: The resulting mixture, which may be a solution or a slurry, is then dried to obtain the

solid Calcium Citrate Malate. Drying methods can include spray drying, freeze-drying, or

oven drying at temperatures below 100°C.[9]

Grinding: The final solid may be ground to achieve a desired particle size.[9]

A study by Reyes et al. (2021) described the synthesis using calcium hydroxide derived from

duck eggshells, with reaction temperatures of 25°C and 80°C and varying concentrations of

citric and malic acid to optimize the yield.[8][10]
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General Synthesis Workflow for Calcium Citrate Malate
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Synthesis of Calcium Citrate Malate.

Experimental Protocols for Quality Analysis
A comprehensive analysis of Calcium Citrate Malate is crucial to ensure its quality and

compliance with specifications. The United States Pharmacopeia (USP) provides detailed

analytical procedures.[11]

This protocol determines the percentage of calcium in the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13769752?utm_src=pdf-body-img
https://trungtamthuoc.com/usp-en/calcium-citrate-malate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13769752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Accurately weigh about 350 mg of Calcium Citrate Malate.

Dissolution: Dissolve the sample in a mixture of 10 mL of water and 3 mL of 3 N hydrochloric

acid.

Titration Setup: Add 90 mL of water and a magnetic stirring bar. While stirring, add 30 mL of

0.05 M edetate disodium (EDTA) titrant, followed by 25 mL of 1 N sodium hydroxide.

Endpoint Detection: Add approximately 150 mg of hydroxy naphthol blue indicator.

Titration: Continue the titration with 0.05 M EDTA until a blue endpoint is reached.

Blank Determination: Perform a blank titration to account for any interference.

Calculation: The percentage of calcium is calculated based on the volume of titrant

consumed.[11]

High-Performance Liquid Chromatography (HPLC) is often used to determine the content of

citrate and malate.

Standard Solution Preparation: Prepare a standard solution containing known concentrations

of citric acid and malic acid.

Sample Solution Preparation: Dissolve a known quantity of Calcium Citrate Malate in an

appropriate solvent, which may involve acidification to ensure complete dissolution.

Chromatographic System: An HPLC system equipped with a suitable column (e.g., a C18

column) and a UV detector is used. The mobile phase is typically an aqueous buffer.

Analysis: Inject equal volumes of the standard and sample solutions into the chromatograph.

Quantification: The amounts of citrate and malate in the sample are determined by

comparing the peak areas from the sample chromatogram to those from the standard

chromatogram.[12]

Infrared Spectroscopy (IR): The IR spectrum of the sample is compared to a reference

spectrum of Calcium Citrate Malate to confirm its identity.[12]
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X-ray Diffraction (XRD): XRD can be used to identify the crystalline structure of the

compound.[8][12]
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Quality Analysis Workflow for Calcium Citrate Malate

Quantitative Assays Physicochemical & Identification Tests

CCM Sample

Calcium Content
(Titration/AAS)

Citrate & Malate Content
(HPLC)

Impurity Analysis
(e.g., Heavy Metals) Solubility Test pH Measurement Identification

(IR, XRD)

Quality Confirmed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13769752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Enhancing Calcium Citrate Malate Bioavailability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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